Cas no 1513784-95-6 (O-(1H-indol-5-yl)methylhydroxylamine)

• Product Name: O-(1H-indol-5-yl)methylhydroxylamine
• CAS No: 1513784-95-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6451912
• PubChem ID: 83480323
• Update Time: 2025-10-19

O-(1H-indol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1H-indol-5-yl)methylhydroxylamine
• O-[(1H-indol-5-yl)methyl]hydroxylamine
• 1513784-95-6
• EN300-1791853

• Inchi： 1S/C9H10N2O/c10-12-6-7-1-2-9-8(5-7)3-4-11-9/h1-5,11H,6,10H2
• InChI Key： LRGIPTAAJMECGE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC2=C(C=CN2)C=1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on O-(1H-indol-5-yl)methylhydroxylamine

Recent Advances in the Study of O-(1H-indol-5-yl)methylhydroxylamine (CAS: 1513784-95-6) in Chemical Biology and Pharmaceutical Research

O-(1H-indol-5-yl)methylhydroxylamine (CAS: 1513784-95-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel inhibitors targeting key enzymes involved in disease pathways. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of O-(1H-indol-5-yl)methylhydroxylamine is its ability to serve as a precursor in the synthesis of hydroxamic acid derivatives, which are known for their inhibitory effects on metalloenzymes such as histone deacetylases (HDACs). Recent work published in the Journal of Medicinal Chemistry (2023) demonstrates that derivatives of this compound exhibit potent HDAC inhibition, with IC50 values in the nanomolar range, suggesting its utility in cancer therapy. The study further elucidates the structure-activity relationship (SAR) of these derivatives, providing insights into optimizing their pharmacological profiles.

In addition to its role in HDAC inhibition, O-(1H-indol-5-yl)methylhydroxylamine has been investigated for its potential in modulating oxidative stress pathways. A 2022 study in Free Radical Biology and Medicine reported that this compound can act as a scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a critical role in disease progression. The study utilized both in vitro and in vivo models to validate these effects, underscoring the compound's therapeutic potential.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of O-(1H-indol-5-yl)methylhydroxylamine. A 2023 publication in Organic Process Research & Development outlines a novel, scalable synthesis route that minimizes the formation of byproducts and enhances overall efficiency. This development is crucial for facilitating large-scale production, which is essential for further preclinical and clinical studies. The paper also discusses the compound's stability under various conditions, providing valuable data for formulation scientists.

Looking ahead, researchers are exploring the integration of O-(1H-indol-5-yl)methylhydroxylamine into targeted drug delivery systems. Preliminary data from a 2023 ACS Nano study suggest that nanoparticle-based carriers functionalized with this compound can enhance the bioavailability and tissue specificity of therapeutic agents. This approach holds promise for reducing off-target effects and improving treatment outcomes in complex diseases such as cancer and inflammatory disorders.

In conclusion, O-(1H-indol-5-yl)methylhydroxylamine (CAS: 1513784-95-6) represents a multifaceted tool in modern drug discovery and chemical biology. Its applications span from enzyme inhibition to oxidative stress modulation, supported by robust synthetic methodologies and emerging delivery technologies. Continued research in this area is expected to uncover new therapeutic avenues and further solidify its role in the development of next-generation pharmaceuticals.